Cas no 2228236-25-5 (tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate)

Tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate is a specialized piperazine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 1-methylcyclohexyl substituent. This compound is primarily utilized in organic synthesis and pharmaceutical research as a key intermediate for the development of bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the sterically hindered 1-methylcyclohexyl moiety contributes to unique conformational properties. Its structural features make it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry applications targeting CNS and receptor-modulating agents. The compound's well-defined reactivity and compatibility with standard coupling protocols offer synthetic versatility for multi-step transformations.
tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate structure
2228236-25-5 structure
Product Name:tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate
CAS No:2228236-25-5
MF:C16H30N2O2
MW:282.421604633331
CID:5881755
PubChem ID:165965669
Update Time:2025-11-02

tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate
    • EN300-1886327
    • 2228236-25-5
    • Inchi: 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-11-10-17-12-13(18)16(4)8-6-5-7-9-16/h13,17H,5-12H2,1-4H3
    • InChI Key: MNISKNAMHOJNNO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1(C)CCCCC1)=O

Computed Properties

  • Exact Mass: 282.230728204g/mol
  • Monoisotopic Mass: 282.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.6Ų

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Additional information on tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate (CAS No. 2228236-25-5)

tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate (CAS No. 2228236-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperazine derivative, is widely utilized in the synthesis of bioactive molecules due to its unique structural properties. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and development.

The molecular structure of tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate features a piperazine ring substituted with a tert-butyl carboxylate group and a 1-methylcyclohexyl moiety. This combination enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS No. 2228236-25-5 is frequently searched in scientific databases, reflecting its importance in modern chemistry.

One of the key applications of tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate is in the development of central nervous system (CNS) drugs. The piperazine core is known for its ability to interact with neurotransmitter receptors, which is crucial for designing treatments for neurological disorders. Recent studies have explored its potential in creating novel antidepressants and antipsychotics, aligning with the growing demand for mental health therapeutics.

In addition to pharmaceutical applications, tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate is also used in catalysis and material science. Its robust structure allows it to serve as a ligand in catalytic reactions, improving efficiency in chemical transformations. Furthermore, its thermal stability makes it suitable for high-performance polymer formulations, a topic of interest in sustainable material development.

The synthesis of tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including amination and carboxylation. Researchers often optimize these processes to achieve higher yields and purity, addressing the needs of large-scale production. The compound's CAS No. 2228236-25-5 is frequently cited in patents and research papers, highlighting its commercial and academic relevance.

From a market perspective, the demand for tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate is expected to rise due to its versatile applications. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound, driving innovation in synthetic methodologies. Its role in green chemistry initiatives further underscores its significance in contemporary scientific endeavors.

Safety and handling of tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate are critical considerations for laboratory and industrial use. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe utilization in various settings.

In summary, tert-butyl 2-(1-methylcyclohexyl)piperazine-1-carboxylate (CAS No. 2228236-25-5) is a pivotal compound in modern chemistry, with applications spanning pharmaceuticals, catalysis, and material science. Its unique structural features and reactivity make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in advancing technology and healthcare solutions.

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